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Abstract
Veverimer (also known as TRC101) is an investigational, orally administered, non-absorbed

polymer designed to treat metabolic acidosis by binding hydrochloric acid (HCl) in the

gastrointestinal (GI) tract.[1][2] As a high-capacity, selective, and counterion-free HCl binder,

Veverimer offers a novel therapeutic approach, particularly for patients with chronic kidney

disease (CKD), where metabolic acidosis is a common and serious complication.[2][3] These

application notes provide a comprehensive overview of the experimental protocols for in vivo

studies of Veverimer, based on published preclinical and clinical research. Detailed

methodologies for key animal models and relevant signaling pathways are presented to guide

researchers in the evaluation of this compound.

Mechanism of Action
Veverimer is a free-amine polymer that functions locally within the GI tract. Its mechanism of

action involves a two-step process: first, the amine groups on the polymer bind protons from

the gastric acid, becoming positively charged. Subsequently, the polymer binds chloride ions,

the most abundant anion in the GI tract, effectively removing HCl.[4] This removal of HCl from

the GI lumen results in a net gain of bicarbonate in the blood, as the gastric parietal cells

produce bicarbonate for every proton secreted into the stomach.[5] Unlike traditional alkali

therapies such as sodium bicarbonate, Veverimer does not introduce absorbable cations like
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sodium, which can be detrimental in patients with sodium-sensitive conditions such as

hypertension and heart failure, often comorbid with CKD.[2][6]

Signaling Pathway Diagram
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Veverimer Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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